Cas no 82773-20-4 (O-isopropylguanosine)

O-isopropylguanosine structure
O-isopropylguanosine structure
Product Name:O-isopropylguanosine
CAS No:82773-20-4
MF:C13H19N5O5
MW:325.320462465286
CID:988150
PubChem ID:134088
Update Time:2025-04-20

O-isopropylguanosine Chemical and Physical Properties

Names and Identifiers

    • O-isopropylguanosine
    • SCHEMBL2219631
    • MFCD20489088
    • O-IPG
    • 9-Pentofuranosyl-6-[(propan-2-yl)oxy]-3,9-dihydro-2H-purin-2-imine
    • (2R,3R,4S,5R)-2-[2-amino-6-(propan-2-yloxy)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 82773-20-4
    • DTXSID401002881
    • o6-isopropylguanosine
    • (2R,3R,4S,5R)-2-(2-Amino-6-isopropoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C13H19N5O5/c1-5(2)22-11-7-10(16-13(14)17-11)18(4-15-7)12-9(21)8(20)6(3-19)23-12/h4-6,8-9,12,19-21H,3H2,1-2H3,(H2,14,16,17)/t6-,8-,9-,12-/m1/s1
    • InChI Key: WGBLLRVMAHKTDI-WOUKDFQISA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(N)=NC1=2)OC(C)C)O)O

Computed Properties

  • Exact Mass: 325.13861872g/mol
  • Monoisotopic Mass: 325.13861872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 149Ų
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